Cas no 2490412-81-0 (1-{5-bromopyrrolo1,2-bpyridazin-7-yl}ethan-1-one)

• Product Name: 1-{5-bromopyrrolo1,2-bpyridazin-7-yl}ethan-1-one
• CAS No: 2490412-81-0
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD32852510
• CID: 5359791
• PubChem ID: 154877866
• Update Time: 2025-11-01

1-{5-bromopyrrolo1,2-bpyridazin-7-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyrrolo[1,2-b]pyridazin-7-yl)ethanone
• 1-{5-bromopyrrolo[1,2-b]pyridazin-7-yl}ethan-1-one
• Z4575941211
• 1-{5-bromopyrrolo1,2-bpyridazin-7-yl}ethan-1-one

• MDL： MFCD32852510
• Inchi： 1S/C9H7BrN2O/c1-6(13)9-5-7(10)8-3-2-4-11-12(8)9/h2-5H,1H3
• InChI Key： BJYBXPBNMUNSLK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)N2C=1C=CC=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 34.4

Additional information on 1-{5-bromopyrrolo1,2-bpyridazin-7-yl}ethan-1-one

Chemical Profile of 1-{5-bromopyrrolo[1,2-bpyridazin-7-yl}ethan-1-one (CAS No. 2490412-81-0)

The compound 1-{5-bromopyrrolo[1,2-bpyridazin-7-yl}ethan-1-one (CAS No. 2490412-81-0) represents a structurally intriguing molecule with significant potential in the field of pharmaceutical and biochemical research. Its molecular framework combines a pyrrole ring with a pyridazine moiety, further functionalized by a bromine substituent and an acetyl group, making it a versatile scaffold for medicinal chemistry investigations.

This compound has garnered attention due to its unique structural features, which may contribute to its interaction with biological targets. The presence of both nitrogen-rich heterocycles and a reactive acetyl group suggests that it could serve as a precursor for the synthesis of more complex derivatives with tailored biological activities. Such structural motifs are often explored in the development of novel therapeutic agents, particularly in the realms of oncology and anti-inflammatory treatments.

In recent years, there has been growing interest in the exploration of pyrrole and pyridazine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have highlighted the potential of these heterocyclic systems in inhibiting enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling cascades. The bromine atom in 1-{5-bromopyrrolo[1,2-bpyridazin-7-yl}ethan-1-one further enhances its utility as a synthetic intermediate, allowing for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.

The acetyl group attached to the ethyl chain provides an additional handle for chemical manipulation. This functionality can be exploited to introduce amide linkages or participate in condensation reactions, broadening the scope of potential derivatives. The synthesis of such compounds often involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity.

From a computational chemistry perspective, the electronic properties of this molecule can be predicted using density functional theory (DFT) and other quantum mechanical methods. These calculations can provide insights into its reactivity and binding affinity towards biological targets. The bromine substituent, for example, is known to influence the electron density distribution, potentially enhancing interactions with specific amino acid residues in protein binding pockets.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design. The three-dimensional structure of 1-{5-bromopyrrolo[1,2-bpyridazin-7-yl}ethan-1-one, if available through X-ray crystallography or NMR spectroscopy, would be invaluable for understanding its mode of action. Such structural data can guide the rational design of analogs with improved pharmacokinetic properties or reduced side effects.

The compound’s potential applications extend beyond traditional pharmaceuticals. It may also find utility in agrochemical research, where similar heterocyclic scaffolds have been employed to develop novel pesticides or herbicides. The versatility of its molecular framework allows for modifications that could enhance its stability or bioavailability under environmental conditions.

In conclusion, 1-{5-bromopyrrolo[1,2-bpyridazin-7-yl}ethan-1-one (CAS No. 2490412-81-0) is a promising chemical entity with diverse synthetic possibilities and potential biological relevance. Its unique structural composition positions it as a valuable building block for further exploration in medicinal chemistry and related fields. As research continues to uncover new applications for such compounds, their role in developing innovative therapeutics is likely to expand significantly.